Cas no 2228257-07-4 (4-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-1,3-thiazol-2-amine)

• Product Name: 4-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-1,3-thiazol-2-amine
• CAS No: 2228257-07-4
• MF: C₁₂H₁₈N₂S
• MW: 222.349721431732
• CID: 6422226
• PubChem ID: 165713518
• Update Time: 2025-10-28

4-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-1,3-thiazol-2-amine
• 2228257-07-4
• EN300-1810398
• 4-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-1,3-thiazol-2-amine

• Inchi： 1S/C12H18N2S/c1-12(2)7-3-4-8(9(12)5-7)10-6-15-11(13)14-10/h6-9H,3-5H2,1-2H3,(H2,13,14)
• InChI Key： KMHCUVBVIIRTGB-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C1CCC2CC1C2(C)C

Computed Properties

• Exact Mass: 222.11906976g/mol
• Monoisotopic Mass: 222.11906976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 67.2Ų

Additional information on 4-{6,6-dimethylbicyclo3.1.1heptan-2-yl}-1,3-thiazol-2-amine

4-{6,6-Dimethylbicyclo[3.1.1]heptan-2-yl}-1,3-thiazol-2-amine

The compound 4-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-1,3-thiazol-2-amine, identified by the CAS number 2228257-07-4, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of bicyclic amines and features a unique combination of a bicyclo[3.1.1]heptane ring system and a thiazole moiety, making it an interesting subject for both academic and industrial research.

The bicyclo[3.1.1]heptane ring system is a well-known structure in organic chemistry, often associated with natural products and bioactive compounds due to its rigid and stable framework. The presence of two methyl groups at the 6-position of the bicyclic system further enhances its structural complexity and potential for stereochemical interactions. This feature makes the compound an attractive candidate for drug design, particularly in the development of molecules with high binding affinity to specific biological targets.

The thiazole ring, on the other hand, is a five-membered heterocyclic structure containing sulfur and nitrogen atoms. Thiazoles are known for their versatile reactivity and are frequently found in pharmaceutical agents due to their ability to participate in various biochemical pathways. The integration of this thiazole moiety with the bicyclic system in 4-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-1,3-thiazol-2-amine creates a molecule with unique electronic and steric properties that could be exploited for therapeutic purposes.

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery programs targeting various diseases, including cancer and inflammatory conditions. Researchers have demonstrated that the compound exhibits promising biological activity in vitro, particularly in inhibiting key enzymes involved in cellular signaling pathways that are implicated in disease progression.

In addition to its pharmacological applications, 4-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-1,3-thiazol-2-amine has also been investigated for its potential use as a building block in organic synthesis due to its ability to undergo a variety of chemical transformations while maintaining its structural integrity.

The synthesis of this compound involves multi-step processes that require precise control over reaction conditions to achieve high yields and selectivity. Recent advancements in asymmetric synthesis techniques have enabled researchers to prepare enantiomerically pure versions of this compound, which are essential for studying its stereochemical effects on biological activity.

Moreover, computational studies using advanced molecular modeling techniques have provided insights into the molecular interactions that govern the bioactivity of this compound. These studies have revealed that the unique combination of hydrophobicity from the bicyclic system and hydrogen bonding capabilities from the thiazole ring contributes significantly to its binding affinity with target proteins.

In conclusion, 4-{6,6-dimethylbicyclo[3.1.1]heptan-2-yli}-thiazol-amine (CAS No.: 222825707) represents a valuable addition to the arsenal of bioactive molecules available for drug discovery and development efforts.